![molecular formula C5H5N5 B6238301 [1,2,4]triazolo[1,5-b]pyridazin-6-amine CAS No. 51519-35-8](/img/no-structure.png)
[1,2,4]triazolo[1,5-b]pyridazin-6-amine
Overview
Description
1,2,4-Triazolo[1,5-b]pyridazin-6-amine, also known as TPPA, is a novel heterocyclic compound with potential applications in scientific research. It is a nitrogen-containing heterocyclic compound that can be synthesized from the reaction of heterocyclic amines and aromatic aldehydes. TPPA has been investigated for its potential use in a variety of scientific research applications, including biochemical and physiological studies.
Scientific Research Applications
[1,2,4]triazolo[1,5-b]pyridazin-6-amine has been investigated for its potential use in a variety of scientific research applications. It has been studied for its potential use in drug delivery systems, as it has been found to be able to penetrate cell membranes and deliver drugs to targeted cells. This compound has also been studied for its potential use in cancer therapy, as it has been found to have anti-tumor activity. In addition, this compound has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.
Mechanism of Action
The exact mechanism of action of [1,2,4]triazolo[1,5-b]pyridazin-6-amine is not yet fully understood. However, it is believed that the compound acts by binding to the active sites of enzymes and proteins, thus inhibiting their activity. This inhibition of enzyme activity is thought to be responsible for the anti-tumor and anti-neurodegenerative effects of this compound.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of enzymes involved in DNA replication and repair, thus leading to cell death. It has also been found to have anti-inflammatory and anti-oxidative effects, as well as to have the ability to modulate the activity of certain receptors. In addition, this compound has been found to have neuroprotective effects, as it has been shown to protect neurons from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
[1,2,4]triazolo[1,5-b]pyridazin-6-amine has several advantages for use in lab experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. In addition, it has been found to be non-toxic and non-immunogenic, making it suitable for use in studies involving living organisms. However, this compound also has some limitations. It is not very soluble in organic solvents and is not very stable in organic solutions. In addition, it is not very selective, meaning that it can bind to other molecules in addition to its target molecule.
Future Directions
The potential future directions for [1,2,4]triazolo[1,5-b]pyridazin-6-amine research are numerous. One potential direction is further investigation into the mechanism of action of this compound. This could lead to a better understanding of how the compound works and could help researchers develop more effective and selective drugs. Another potential direction is further investigation into the potential therapeutic applications of this compound. This could lead to the development of drugs for the treatment of a variety of diseases, including cancer and neurological disorders. Finally, further investigation into the potential use of this compound in drug delivery systems could lead to the development of more effective and efficient drug delivery systems.
Synthesis Methods
[1,2,4]triazolo[1,5-b]pyridazin-6-amine can be synthesized from the reaction of heterocyclic amines and aromatic aldehydes. Aromatic aldehydes, such as benzaldehyde and furfural, can be reacted with heterocyclic amines, such as 1-amino-3-methyl-1H-pyrrol-2-one, to form this compound. The reaction is conducted in an organic solvent, such as ethanol, at a temperature of 80-90°C. The reaction is catalyzed by an acid, such as hydrochloric acid, and the reaction time is typically one hour. The product is then isolated by filtration and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1,2,4]triazolo[1,5-b]pyridazin-6-amine involves the reaction of 2-aminopyridine with hydrazine hydrate to form 2-hydrazinylpyridine. This intermediate is then reacted with ethyl acetoacetate to form 2-(1-ethoxycarbonyl-3-oxobutyl)hydrazinylpyridine. The final step involves the cyclization of this intermediate with triethylorthoformate to form the desired product.", "Starting Materials": ["2-aminopyridine", "hydrazine hydrate", "ethyl acetoacetate", "triethylorthoformate"], "Reaction": [ "Step 1: React 2-aminopyridine with hydrazine hydrate in ethanol to form 2-hydrazinylpyridine.", "Step 2: React 2-hydrazinylpyridine with ethyl acetoacetate in ethanol to form 2-(1-ethoxycarbonyl-3-oxobutyl)hydrazinylpyridine.", "Step 3: Cyclize 2-(1-ethoxycarbonyl-3-oxobutyl)hydrazinylpyridine with triethylorthoformate in ethanol to form [1,2,4]triazolo[1,5-b]pyridazin-6-amine." ] } | |
CAS RN |
51519-35-8 |
Molecular Formula |
C5H5N5 |
Molecular Weight |
135.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
